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Compound of Interest

Compound Name:
N-(4-hydroxyphenyl)-4-

methoxybenzamide

CAS No.: 23600-48-8

Cat. No.: B11994725

Get Quote

CAS: 23600-48-8 | Formula: C₁₄H₁₃NO₃ | M.W.: 243.26 g/mol

Executive Summary
N-(4-hydroxyphenyl)-4-methoxybenzamide (also known as 4'-Hydroxy-4-

methoxybenzanilide) is a critical reference standard used primarily in the quality control of

analgesic/antipyretic drugs (as a structural analog of Paracetamol), metabolite identification,

and vanilloid receptor (TRPV1) research.

This guide provides a technical comparison of reference standard grades, detailed

characterization protocols, and a validated synthesis/impurity profiling workflow. It is designed

for analytical chemists and formulation scientists requiring high-fidelity data for regulatory filing

and stability studies.

Comparative Analysis: Selecting the Right Grade
Not all reference materials are created equal. The choice of standard grade directly impacts the

validity of your quantitative assays and regulatory compliance.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11994725#bc-rfq
https://www.benchchem.com/product/b11994725/docs?utm_src=pdf-body#reference-standard-guide-n-4-hydroxyphenyl-4-methoxybenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11994725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Tier 1: Certified

Reference Material

(CRM)

Tier 2: Analytical

Standard

(Secondary)

Tier 3: Research

Grade Chemical

Primary Use

Quantitative NMR

(qNMR), Method

Validation, ISO 17034

Compliance.

Routine QC,

Retention Time

Marker, System

Suitability.

Early-stage Synthesis,

Biological Screening.

Purity
> 99.5% (Mass

Balance)

> 98.0% (HPLC Area

%)
Variable (> 95%)

Uncertainty
Explicitly stated (e.g.,

± 0.3%)
Not provided Not provided

Traceability NIST/BIPM Traceable
Traceable to Internal

Primary
None

Water Content
Measured (Karl

Fischer) & Factorized

Measured but not

always factorized
Not typically reported

Impurity Profile

Quantified (Organic,

Inorganic, Residual

Solvents)

Qualitative (Major

peaks only)
Unknown

Recommendation:

For Release Testing/Stability: Use Tier 1 (CRM) to establish the calibration curve.

For ID/System Suitability:Tier 2 is cost-effective and sufficient.

Technical Specifications & Characterization
Identity & Structure
The compound consists of a 4-aminophenol moiety acylated by a 4-methoxybenzoyl (anisoyl)

group.

¹H NMR (DMSO-d₆, 500 MHz):

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11994725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9.85 (s, 1H, -NH, Amide)

9.20 (s, 1H, -OH, Phenol)

7.95 (d, 2H, Anisyl-ArH, ortho to CO)

7.50 (d, 2H, Phenol-ArH, ortho to NH)

7.05 (d, 2H, Anisyl-ArH, ortho to OMe)

6.75 (d, 2H, Phenol-ArH, ortho to OH)

3.84 (s, 3H, -OCH₃)

Mass Spectrometry (ESI+):

[M+H]⁺: 244.1 m/z

[M+Na]⁺: 266.1 m/z

Fragment: 135.0 m/z (Anisoyl cation, characteristic cleavage).

Synthesis & Impurity Profiling Pathway
The synthesis involves the acylation of 4-aminophenol with 4-methoxybenzoyl chloride. A

critical quality attribute is controlling the O-acylation side reaction, which produces the ester

impurity.

4-Aminophenol
(Nucleophile)

TARGET PRODUCT
N-(4-hydroxyphenyl)-4-methoxybenzamide

(N-Acylation) Major Path
 (pH 4-6)

IMPURITY A (Ester)
4-aminophenyl 4-methoxybenzoate

(O-Acylation)

 Minor Path
 (Basic pH)

4-Methoxybenzoyl Chloride
(Electrophile)

IMPURITY B (Bis-acyl)
N,O-di(4-methoxybenzoyl) derivative Excess Reagent

Click to download full resolution via product page
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Figure 1: Synthetic pathway highlighting the competition between N-acylation (Target) and O-

acylation (Impurity A).

Validated Analytical Protocols
HPLC Purity Method
This method separates the target amide from the starting material (4-aminophenol) and the

potential ester impurity.

Column: C18 (e.g., Phenomenex Luna C18(2) or Zorbax Eclipse XDB), 150 x 4.6 mm, 5 µm.

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.[1][2][3]

Gradient:

0-2 min: 10% B (Isocratic hold for 4-Aminophenol elution)

2-15 min: 10%

80% B (Linear gradient)

15-20 min: 80% B (Wash)

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm.

Temperature: 30°C.

Retention Logic:

4-Aminophenol: Elutes early (~2-3 min) due to high polarity.

Target (Amide): Elutes mid-gradient (~8-10 min).

Impurity A (Ester): Elutes later than target due to lack of H-bond donor capacity on the amide

nitrogen.
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Impurity B (Bis-acyl): Elutes last (most hydrophobic).

Mass Balance Purity Calculation (For CRM)
To determine the absolute purity (

) of the standard:

% Org.[4] Imp: Sum of all secondary peaks by HPLC-UV.

% Water: Determined by Karl Fischer titration (typically < 0.5% for this amide).

% Solvents: Determined by GC-Headspace (e.g., residual THF or Toluene from synthesis).

% Inorg: Residue on Ignition (ROI).

Handling & Stability
Storage: Store at 2-8°C in a desiccator. The phenolic hydroxyl group makes it susceptible to

slow oxidation (browning) if exposed to air and light for extended periods.

Solubility:

Soluble: DMSO, Methanol, Ethanol.[4]

Sparingly Soluble: Acetonitrile.[2][3][5]

Insoluble: Water (neutral pH).

Safety: Irritant. Wear gloves and safety glasses. Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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